IACS-13909: A Novel SHP2 Inhibitor to Overcome Osimertinib Resistance in Non-Small Cell Lung Cancer
IACS-13909: A Novel SHP2 Inhibitor to Overcome Osimertinib Resistance in Non-Small Cell Lung Cancer
An In-depth Technical Guide for Researchers and Drug Development Professionals
Executive Summary
The emergence of resistance to targeted therapies remains a critical challenge in oncology. Osimertinib (B560133), a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), has significantly improved outcomes for patients with EGFR-mutated non-small cell lung cancer (NSCLC). However, the eventual development of resistance, mediated by both EGFR-dependent and independent mechanisms, limits its long-term efficacy. This technical guide delves into the pre-clinical evidence demonstrating the potential of IACS-13909, a potent and selective allosteric inhibitor of Src homology 2 domain-containing phosphatase (SHP2), to overcome osimertinib resistance. This document provides a comprehensive overview of the mechanism of action of IACS-13909, quantitative data from key experiments, detailed experimental protocols, and visualizations of the core signaling pathways and workflows.
Introduction: The Challenge of Osimertinib Resistance
Osimertinib is a cornerstone in the treatment of advanced EGFR-mutated NSCLC, including tumors harboring the T790M resistance mutation.[1] Despite its initial efficacy, acquired resistance is nearly inevitable.[1][2] Resistance mechanisms are broadly categorized as:
-
EGFR-dependent: These involve alterations to the EGFR gene itself, most notably the C797S mutation, which prevents osimertinib from binding to its target.[2][3]
-
EGFR-independent: These mechanisms involve the activation of alternative signaling pathways that bypass the need for EGFR signaling to drive tumor growth and survival. A key bypass pathway is the reactivation of the RAS-mitogen-activated protein kinase (MAPK) signaling cascade, often through the activation of other receptor tyrosine kinases (RTKs).
The heterogeneity of resistance mechanisms, with multiple pathways potentially activated within a single patient's tumor, underscores the need for therapeutic strategies that can address this complexity.
IACS-13909: A Potent Allosteric SHP2 Inhibitor
IACS-13909 is a novel, orally bioavailable, allosteric inhibitor of SHP2. SHP2 is a non-receptor protein tyrosine phosphatase that plays a crucial role in signal transduction downstream of multiple RTKs, making it a critical node in the MAPK pathway. By inhibiting SHP2, IACS-13909 effectively suppresses signaling through the MAPK pathway, a key driver of cell proliferation and survival in many cancers.
Mechanism of Action
IACS-13909 binds to an allosteric pocket of SHP2, stabilizing it in an inactive conformation. This prevents SHP2 from dephosphorylating its substrates and activating downstream signaling, most notably the RAS-RAF-MEK-ERK cascade. This mode of action is effective in tumors driven by a wide range of RTKs.
Quantitative Data Summary
The following tables summarize the key quantitative findings from preclinical studies of IACS-13909.
In Vitro Efficacy of IACS-13909
| Parameter | Value | Cell Line/Target | Reference |
| IC50 | ~15.7 nM | Purified full-length human SHP2 | |
| Kd | ~32 nM | Binding to SHP2 | |
| GI50 | ~1 µM | NCI-H1975 (Parental) | |
| GI50 | ~1 µM | NCI-H1975 CS (C797S mutant) |
In Vivo Efficacy of IACS-13909
| Model | Treatment | Dosage | Outcome | Reference |
| HCC827 Xenograft | IACS-13909 | 70 mg/kg daily | Tumor stasis | |
| HCC827 Xenograft | Osimertinib | 5 mg/kg daily | Tumor regression | |
| HCC827 Xenograft | IACS-13909 + Osimertinib | 70 mg/kg + 5 mg/kg daily | Tumor regression | |
| NCI-H1975 CS Xenograft | IACS-13909 | 70 mg/kg daily | Tumor regression |
Experimental Protocols
This section provides detailed methodologies for key experiments cited in the evaluation of IACS-13909.
Cell Viability (Clonogenic) Assay
This assay assesses the ability of single cells to proliferate and form colonies, providing a measure of cytotoxicity.
Materials:
-
NSCLC cell lines (e.g., NCI-H1975, HCC4006)
-
Complete growth medium (e.g., RPMI-1640 with 10% FBS)
-
Trypsin-EDTA
-
6-well plates
-
IACS-13909, Osimertinib
-
Crystal Violet staining solution (0.5% crystal violet in 25% methanol)
Protocol:
-
Harvest and count cells to be tested.
-
Seed cells in 6-well plates at a density of 500-1000 cells per well.
-
Allow cells to adhere for 24 hours.
-
Treat cells with a serial dilution of IACS-13909 and/or osimertinib. Include a vehicle control (e.g., DMSO).
-
Incubate plates for 10-14 days, allowing colonies to form.
-
Aspirate the medium and wash the wells with PBS.
-
Fix the colonies with 10% formalin for 15 minutes.
-
Stain the colonies with Crystal Violet solution for 30 minutes.
-
Gently wash the plates with water and allow them to air dry.
-
Count the number of colonies (typically >50 cells) in each well.
-
Calculate the plating efficiency and surviving fraction to determine the GI50 (concentration for 50% growth inhibition).
Western Blotting for Signaling Pathway Analysis
This technique is used to detect and quantify the phosphorylation status of key proteins in the EGFR and MAPK signaling pathways.
Materials:
-
Cell lysates from treated and untreated cells
-
RIPA lysis buffer with protease and phosphatase inhibitors
-
BCA protein assay kit
-
SDS-PAGE gels
-
PVDF membranes
-
Blocking buffer (e.g., 5% BSA in TBST)
-
Primary antibodies (e.g., anti-p-EGFR, anti-total EGFR, anti-p-ERK, anti-total ERK, anti-GAPDH)
-
HRP-conjugated secondary antibodies
-
ECL substrate
Protocol:
-
Treat cells with IACS-13909 and/or osimertinib for the desired time.
-
Lyse cells in RIPA buffer on ice.
-
Quantify protein concentration using a BCA assay.
-
Denature protein samples by boiling in Laemmli buffer.
-
Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
-
Block the membrane in blocking buffer for 1 hour at room temperature.
-
Incubate the membrane with primary antibody overnight at 4°C.
-
Wash the membrane with TBST.
-
Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
-
Wash the membrane with TBST.
-
Visualize protein bands using an ECL substrate and an imaging system.
-
Quantify band intensity and normalize to a loading control (e.g., GAPDH).
In Vivo Xenograft Studies
Patient-derived xenograft (PDX) or cell line-derived xenograft (CDX) models are used to evaluate the anti-tumor efficacy of IACS-13909 in a living organism.
Materials:
-
Immunocompromised mice (e.g., nude or NOD/SCID)
-
NSCLC cells or patient tumor fragments
-
Matrigel (optional)
-
IACS-13909 and osimertinib formulations for oral gavage
-
Calipers for tumor measurement
Protocol:
-
Subcutaneously implant NSCLC cells (mixed with Matrigel, if necessary) or patient tumor fragments into the flank of the mice.
-
Allow tumors to reach a palpable size (e.g., 100-200 mm³).
-
Randomize mice into treatment groups (vehicle control, IACS-13909, osimertinib, combination).
-
Administer treatments as per the defined schedule (e.g., daily oral gavage).
-
Measure tumor volume with calipers 2-3 times per week.
-
Monitor animal body weight and overall health.
-
At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).
Overcoming Osimertinib Resistance with IACS-13909
Preclinical studies have demonstrated that IACS-13909 can overcome both major classes of osimertinib resistance.
EGFR-Dependent Resistance (C797S Mutation)
In NSCLC models harboring the EGFR C797S mutation, which are resistant to osimertinib, IACS-13909 as a single agent has been shown to potently suppress cell proliferation and induce tumor regression in vivo. This is because even with the C797S mutation, the EGFR receptor can still signal through the MAPK pathway, which is effectively blocked by IACS-13909.
EGFR-Independent Resistance (RTK Bypass)
In cases of RTK bypass, where other RTKs (e.g., MET, AXL) become activated to drive MAPK signaling independently of EGFR, IACS-13909 is also effective. Since SHP2 is a common downstream node for many RTKs, its inhibition by IACS-13909 can block these bypass signals. Furthermore, the combination of IACS-13909 and osimertinib has shown synergistic effects in these models, leading to more profound tumor regression than either agent alone.
Conclusion and Future Directions
IACS-13909 represents a promising therapeutic strategy to combat acquired resistance to osimertinib in EGFR-mutated NSCLC. Its ability to target a central node in the MAPK pathway allows it to address both EGFR-dependent and -independent resistance mechanisms. The robust preclinical data provide a strong rationale for the clinical development of IACS-13909, both as a single agent and in combination with osimertinib, for patients who have progressed on current standard-of-care therapies. Further clinical investigation is warranted to determine the safety, tolerability, and efficacy of this novel SHP2 inhibitor in this patient population.
References
- 1. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Allosteric SHP2 Inhibitor, IACS-13909, Overcomes EGFR-Dependent and EGFR-Independent Resistance Mechanisms toward Osimertinib - PubMed [pubmed.ncbi.nlm.nih.gov]
